cGAS-IN-4

• Molecular Formula: C19H18Cl2N4O3
• Molecular Weight: 421.3 g/mol
• InChI: InChI=1S/C19H18Cl2N4O3/c1-10-15-12-2-3-13(20)16(21)17(12)24-14(15)4-5-25(10)19(27)18-22-8-11(9-23-18)28-7-6-26/h2-3,8-10,24,26H,4-7H2,1H3/t10-/m0/s1
• InChIKey: AIKATVNPTUCXJK-JTQLQIEISA-N

cGAS-IN-4 (Compound 36): Orally Active cGAS Inhibitor for Preclinical Inflammation and Autoimmunity Research

cGAS-IN-4 (CAS 2987886-49-5, C19H18Cl2N4O3, MW 421.28) is a small-molecule inhibitor of cyclic GMP-AMP synthase (cGAS), a cytosolic DNA sensor central to the innate immune response [1]. It is the lead compound from a pyrimidine amide series discovered via high-throughput screening and structure-guided hybridization [2]. cGAS-IN-4 is orally active and demonstrates nanomolar potency against both human (h-cGAS) and mouse (m-cGAS) isoforms in biochemical assays, with confirmed cellular target engagement in THP-1 cells [1]. Its in vivo pharmacological activity has been demonstrated in a mouse model of Concanavalin A-induced acute liver injury .

Workflow Cross-species cGAS pathway inhibition studies

Selection Balanced human/mouse isoform potency and cellular target engagement

Use Context Oral in vivo inflammation model studies and cellular pathway analysis

• [1] TargetMol. cGAS-IN-4 (Compound 36). Product Datasheet. View Source
• [2] Discovery of Potent and Orally Bioavailable Pyrimidine Amide cGAS Inhibitors via Structure-Guided Hybridization. ACS Med Chem Lett, 2024. View Source

Why cGAS-IN-4 Cannot Be Substituted with Other cGAS Inhibitors Like G140 or RU.521

The cGAS inhibitor class exhibits extreme cross-species potency divergence driven by a single amino acid difference in the active site (human threonine vs. mouse isoleucine), making most inhibitors either human- or mouse-specific [1]. For example, G140 is 30-fold more potent on h-cGAS than m-cGAS, while RU.521 is 27-fold more potent on m-cGAS [2]. This prevents seamless translation from mouse disease models to human target validation. Furthermore, cellular potency often fails to correlate with biochemical potency, with some potent inhibitors showing no activity in cells [3]. cGAS-IN-4 is differentiated by its balanced sub-100 nM potency on both human and mouse enzymes and its verified cellular activity, enabling cross-species experimental continuity.

cGAS-IN-4 (Target)

Other cGAS Inhibitors

Species Potency

Balanced human/mouse enzyme inhibition context

May exhibit >25-fold species selectivity, confounding cross-species translation

Cellular Activity

Verified cell-based target engagement

Biochemical potency may not transfer; some inhibitors show no cellular activity

In Vivo Use

Reported oral activity in inflammation model

In vivo pharmacodynamic data may be absent or limited to non-oral routes

• [1] Structural insight into the cGAS active site explains differences between therapeutically relevant species. CiteAb, 2025. View Source
• [2] Fisher Scientific. RU.521 product information. 2025. View Source
• [3] PF-06928215 displays no inhibitory potency against dsDNA-induced IFN-β expression in cellular cGAS assays. Cenmed product note. View Source

cGAS-IN-4 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

Balanced Human and Mouse cGAS Potency for Cross-Species Model Translation

cGAS-IN-4 inhibits both human and mouse cGAS with sub-100 nM IC50 values (h-cGAS IC50 = 32 nM, m-cGAS IC50 = 5.8 nM) [1]. In contrast, the clinical-stage inhibitor G140 shows a 31.6-fold potency shift (h-cGAS IC50 = 14.0 nM vs. m-cGAS IC50 = 442 nM), and RU.521 exhibits a 26.7-fold shift in the opposite direction (m-cGAS IC50 = 110 nM vs. h-cGAS IC50 = 2.94 µM) [2]. PF-06928215 is significantly less potent overall (h-cGAS IC50 = 4.9 µM) .

Cross-Species Potency

Cross-study comparable

h-cGAS IC50 32 nM / m-cGAS IC50 5.8 nM (ratio 0.18). G140 ratio 31.6; RU.521 ratio 0.037.

Supports cross-species translation workflow.

Biochemical assay context; review species model transfer.

Evidence Dimension	Biochemical potency on human vs. mouse cGAS
Target Compound Data	h-cGAS IC50 = 32 nM; m-cGAS IC50 = 5.8 nM
Comparator Or Baseline	G140 (h-cGAS IC50 = 14.0 nM, m-cGAS = 442 nM); RU.521 (h-cGAS = 2.94 µM, m-cGAS = 110 nM); PF-06928215 (h-cGAS = 4.9 µM)
Quantified Difference	cGAS-IN-4 m/h potency ratio = 0.18 (5.5-fold more potent on mouse). G140 m/h ratio = 31.6 (31.6-fold less potent on mouse). RU.521 m/h ratio = 0.037 (26.7-fold more potent on mouse). PF-06928215 is >150-fold less potent on h-cGAS.
Conditions	Biochemical cGAS Kinase-Glo or LC-MS assays for cGAMP production

Why This Matters

This balanced potency profile enables the same compound to be used for target validation in mouse disease models and subsequent human mechanistic studies, avoiding the confounding variable of species-selective pharmacology.

• [1] TargetMol. cGAS-IN-4 (Compound 36). Product Datasheet. View Source
• [2] Fisher Scientific. RU.521 product information. 2025. View Source

Confirmed Cellular Target Engagement in THP-1 Cells

cGAS-IN-4 inhibits cGAMP production in THP-1 cells with an IC50 of 60 nM, representing only a 1.9-fold drop from its biochemical h-cGAS IC50 of 32 nM [1]. This cellular potency contrasts with PF-06928215, which shows no inhibitory activity in cellular cGAS assays measuring dsDNA-induced IFN-β expression [2]. The G-series compound G150 shows an IC50 of 1.96 µM for IFNB1 mRNA inhibition in THP-1 cells, a 196-fold drop from its biochemical IC50 of 10.2 nM [3].

Cellular Engagement

Cross-study comparable

THP-1 cGAMP IC50 60 nM (1.9x shift). G150 shift 196x; PF-06928215 no activity.

Confirmed target engagement in relevant cellular model.

THP-1 cell context; cellular pathway interpretation review.

Evidence Dimension	Cellular cGAS inhibition in THP-1 cells
Target Compound Data	cGAMP inhibition IC50 = 60 nM
Comparator Or Baseline	PF-06928215 (no cellular activity); G150 (IFNB1 mRNA inhibition IC50 = 1.96 µM)
Quantified Difference	cGAS-IN-4 shows a 1.9-fold biochemical-to-cellular potency shift; G150 shows a 196-fold shift; PF-06928215 shows no measurable cellular activity.
Conditions	THP-1 human monocytic leukemia cells

Why This Matters

Verified cellular target engagement distinguishes cGAS-IN-4 from inhibitors that are potent in biochemical assays but fail to translate to cellular models, ensuring the compound can be used to interrogate cGAS function in relevant cellular contexts.

• [1] TargetMol. cGAS-IN-4 (Compound 36). Product Datasheet. View Source
• [2] PF-06928215 displays no inhibitory potency against dsDNA-induced IFN-β expression in cellular cGAS assays. Cenmed product note. View Source
• [3] G150 showed dose-dependent inhibitory activity in THP1 cells with IC50 of 1.96 uM. Probechem product page. View Source

Demonstrated Oral Activity and In Vivo Anti-Inflammatory Efficacy

cGAS-IN-4 is orally active and demonstrates anti-inflammatory efficacy in a Concanavalin A (ConA)-induced acute liver injury mouse model . This is supported by a favorable pharmacokinetic profile in mice [1]. While other cGAS inhibitors like G150 have reported cellular and biochemical activity, published in vivo efficacy data for cGAS-IN-4 in an acute inflammation model provides a direct link between target engagement and disease-relevant pharmacodynamic effect .

In Vivo Activity

Supporting evidence

Oral activity and anti-inflammatory endpoint response in ConA acute liver injury mouse model.

Supports oral dosing research model for inflammation.

Model-specific endpoint context; validate in target model.

Evidence Dimension	In vivo pharmacodynamic activity
Target Compound Data	Anti-inflammatory effects in ConA-induced acute liver injury mouse model
Comparator Or Baseline	No direct comparator data for this specific model; other inhibitors may lack published in vivo efficacy data.
Quantified Difference	Not applicable; this is a binary demonstration of in vivo activity.
Conditions	C57BL/6 mouse model of Concanavalin A-induced acute liver injury

Why This Matters

Demonstrated oral activity and in vivo efficacy in a disease-relevant model reduce the risk of translational failure and support the use of cGAS-IN-4 in preclinical efficacy studies where oral dosing is required.

• [1] Discovery of Potent and Orally Bioavailable Pyrimidine Amide cGAS Inhibitors via Structure-Guided Hybridization. ACS Med Chem Lett, 2024. View Source

Optimal Research Applications for cGAS-IN-4 Based on Quantitative Differentiation

Cross-Species Target Validation in Inflammatory Disease Models

Use cGAS-IN-4 for studies requiring seamless translation between mouse disease models and human mechanistic assays. Its balanced potency (h-cGAS IC50 = 32 nM; m-cGAS IC50 = 5.8 nM) enables the same compound to validate cGAS as a target in murine inflammation models and then confirm the same mechanism in human cell-based assays [1]. This contrasts with G140 (31.6-fold human-selective) or RU.521 (26.7-fold mouse-selective), which would require different tool compounds for different species, complicating data interpretation [2].

Cellular Pathway Analysis in Human Monocytic Cells

Employ cGAS-IN-4 in THP-1 cells and other human monocytic lines to study cGAS-STING pathway signaling. With a cellular IC50 of 60 nM for cGAMP inhibition, cGAS-IN-4 provides a robust window between target engagement and cytotoxicity for dose-response studies [1]. This is a critical advantage over inhibitors like PF-06928215, which lacks cellular activity, or G150, which requires a 196-fold higher concentration in cells compared to its biochemical potency [3][4].

Preclinical Oral Dosing Studies in Acute Inflammation

Apply cGAS-IN-4 in preclinical studies of acute liver injury or other sterile inflammation models where oral dosing is preferred. Its established oral activity and efficacy in a Concanavalin A-induced acute liver injury mouse model provide a validated starting point for dosing regimen design [1]. Its favorable mouse PK profile supports this application, distinguishing it from tool compounds that may require intraperitoneal or intravenous administration for in vivo use [5].

Screening and Profiling of cGAS-STING Pathway Modulators

Utilize cGAS-IN-4 as a reference inhibitor in high-throughput screens or selectivity panels for novel cGAS-STING pathway modulators. Its well-characterized, balanced human/mouse potency profile and confirmed cellular activity make it a reliable positive control for both biochemical and cellular assay formats [1]. This ensures assay quality control and provides a benchmark for evaluating new chemical entities targeting the cGAS enzyme.

Application

Selection Property

Validation Focus

Cross-species target validation in inflammatory disease models

Balanced cross-species isoform inhibition profile

Translation endpoint consistency between murine models and human cell assays

Cellular pathway analysis in human monocytic cells

Verified cellular target engagement window

cGAS-STING signaling pathway-response interpretation

Preclinical oral dosing studies in acute inflammation models

Reported oral activity and favorable PK profile

Oral exposure-model review and pharmacodynamic endpoint monitoring

Screening and profiling of cGAS-STING pathway modulators

Well-characterized reference inhibitor with biochemical and cellular data

Assay quality control and benchmark context for novel modulator evaluation

• [1] TargetMol. cGAS-IN-4 (Compound 36). Product Datasheet. View Source
• [2] Fisher Scientific. RU.521 product information. 2025. View Source
• [3] PF-06928215 displays no inhibitory potency against dsDNA-induced IFN-β expression in cellular cGAS assays. Cenmed product note. View Source
• [4] G150 showed dose-dependent inhibitory activity in THP1 cells with IC50 of 1.96 uM. Probechem product page. View Source
• [5] Discovery of Potent and Orally Bioavailable Pyrimidine Amide cGAS Inhibitors via Structure-Guided Hybridization. ACS Med Chem Lett, 2024. View Source